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Compound of Interest

Compound Name: Fmoc-D-Phe-OH-d8

Cat. No.: B12403950

This guide provides a comprehensive overview of the safety, handling, and physicochemical
properties of Fmoc-D-Phe-OH-d8 (N-((9H-fluoren-9-yl)methoxy)carbonyl)-D-phenylalanine-d8).
The information presented is compiled from available safety data sheets and product
information for the non-deuterated analog, Fmoc-D-Phe-OH, and related deuterated
compounds, intended to provide a robust safety framework for researchers, scientists, and drug
development professionals.

Physicochemical and Safety Data

The following tables summarize the key quantitative data for Fmoc-D-Phe-OH and its
deuterated analog. Due to the limited availability of a specific safety data sheet for the d8
variant, data for the non-deuterated form is provided as a close surrogate.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C24H13DsNOa4 N/A
Molecular Weight 395.48 g/mol [1]
Appearance White to off-white powder/solid  [2][3]
Melting Point 180 -195°C [3]
Boiling Point ~62F).1 °C at 760 mmHg (4]
(estimate)

Solubility Soluble in DMSO (100 mg/mL)
Storage Temperature 2-8°C

Table 2: Toxicological and Hazard Data
Hazard Information Data Source

Acute Toxicity

No data available

Skin Corrosion/Irritation

No data available

Serious Eye Damage/Irritation

No data available

Carcinogenicity

Not identified as a carcinogen
by IARC

GHS Classification

Not classified as a hazardous

substance

Experimental Protocols and Handling

The following protocols are derived from standard safety data sheets for handling chemical

compounds of this nature.

Personal Protective Equipment (PPE)

When handling Fmoc-D-Phe-OH-d8, it is crucial to use appropriate personal protective

equipment to minimize exposure.
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Eye Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved safety goggles.

Hand Protection: Handle with chemically resistant gloves that have been inspected prior to
use. Dispose of contaminated gloves after use in accordance with good laboratory practices.

Body Protection: Wear a laboratory coat. The type of protective equipment must be selected
according to the concentration and amount of the dangerous substance at the specific
workplace.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust
mask is recommended.

First-Aid Measures

In the event of exposure, follow these first-aid protocols:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.
In Case of Skin Contact: Wash off with soap and plenty of water.
In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.

Spillage and Disposal

Accidental Release: Avoid dust formation. Sweep up and shovel the material. Keep in
suitable, closed containers for disposal. Do not let the product enter drains.

Waste Disposal: Dispose of waste in accordance with federal, state, and local environmental
control regulations.

Visualized Workflows

The following diagrams illustrate key workflows for handling and responding to incidents
involving Fmoc-D-Phe-OH-d8.
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Chemical Handling Workflow

Start: Handling Fmoc-D-Phe-OH-d8

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Handle in a well-ventilated area
or fume hood

l

Store in a cool, dry place
(2-8°C)

End: Procedure Complete

Click to download full resolution via product page

Caption: General workflow for safe handling of Fmoc-D-Phe-OH-d8.
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Emergency Response Protocol

Exposure Incident

Y Y

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air Wash with soap and water Rinse with water for 15 min Rinse mouth, do not induce vomiting

Seek Medical Attention

\
A

Click to download full resolution via product page

Caption: First-aid and emergency response for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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